Cas no 22746-79-8 (2-(Methylthio)-3-nitropyridine)
22746-79-8 structure
Product Name:2-(Methylthio)-3-nitropyridine
CAS No:22746-79-8
MF:C6H6N2O2S
MW:170.189039707184
MDL:MFCD21098387
CID:1411746
PubChem ID:572042
Update Time:2025-04-20
2-(Methylthio)-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-(methylthio)-3-nitro-
- 2-methylsulfanyl-3-nitropyridine
- 2-(Methylsulfanyl)-3-nitropyridine #
- AM100542
- CS-0449935
- SY283975
- DTXSID80341281
- ALBB-024723
- EN300-6774282
- AKOS015998197
- 2-methylthio-3-nitropyridine
- InChI=1/C6H6N2O2S/c1-11-6-5(8(9)10)3-2-4-7-6/h2-4H,1H
- SCHEMBL4988971
- 2-Methylsulfanyl-3-nitro-pyridine
- G38097
- 2-(Methylsulfanyl)-3-nitropyridine
- 2-(methylthio)-3-nitropyridine
- DB-226705
- 22746-79-8
- MFCD21098387
- 2-(Methylthio)-3-nitropyridine
-
- MDL： MFCD21098387
- Inchi： 1S/C6H6N2O2S/c1-11-6-5(8(9)10)3-2-4-7-6/h2-4H,1H3
- InChI Key： UGZSIPHNDAHATA-UHFFFAOYSA-N
- SMILES： S(C)C1C(=CC=CN=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 170.01508
- Monoisotopic Mass: 170.01499861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 84Ų
Experimental Properties
- PSA: 56.03
2-(Methylthio)-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 088635-1g |
2-Methylsulfanyl-3-nitro-pyridine |
22746-79-8 | 1g |
￡694.00 | 2022-03-01 | ||
| TRC | M234945-250mg |
2-(Methylthio)-3-nitropyridine |
22746-79-8 | 250mg |
$ 275.00 | 2022-06-04 | ||
| TRC | M234945-500mg |
2-(Methylthio)-3-nitropyridine |
22746-79-8 | 500mg |
$ 450.00 | 2022-06-04 | ||
| TRC | M234945-1000mg |
2-(Methylthio)-3-nitropyridine |
22746-79-8 | 1g |
$ 720.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | Y1191949-1g |
2-(Methylthio)-3-nitropyridine |
22746-79-8 | 95% | 1g |
$1030 | 2024-07-19 | |
| eNovation Chemicals LLC | D365344-1g |
2-(methylthio)-3-nitropyridine |
22746-79-8 | 95% | 1g |
$495 | 2024-08-03 | |
| eNovation Chemicals LLC | D365344-1g |
2-(methylthio)-3-nitropyridine |
22746-79-8 | 95% | 1g |
$495 | 2025-02-20 | |
| Aaron | AR00J8Q2-50mg |
2-(methylthio)-3-nitropyridine |
22746-79-8 | 95% | 50mg |
$89.00 | 2023-12-15 | |
| Aaron | AR00J8Q2-100mg |
2-(methylthio)-3-nitropyridine |
22746-79-8 | 95% | 100mg |
$126.00 | 2023-12-15 | |
| Aaron | AR00J8Q2-250mg |
2-(methylthio)-3-nitropyridine |
22746-79-8 | 95% | 250mg |
$170.00 | 2023-12-15 |
2-(Methylthio)-3-nitropyridine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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